Cas no 1164497-52-2 ((2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide)
1164497-52-2 structure
Product Name:(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide
CAS No:1164497-52-2
MF:C22H24N2O2
MW:348.438165664673
CID:5444975
PubChem ID:2336182
Update Time:2023-08-27
(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL1462666
- HMS2521I18
- MLS000402387
- (E)-2-cyano-3-(4-methoxy-2-methyl-5-propan-2-ylphenyl)-N-(4-methylphenyl)prop-2-enamide
- 2-cyano-3-[4-methoxy-2-methyl-5-(propan-2-yl)phenyl]-N-(4-methylphenyl)prop-2-enamide
- SMR000263670
- Z56807616
- 1164497-52-2
- AKOS001015320
- EN300-18215594
- (2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide
-
- Inchi: 1S/C22H24N2O2/c1-14(2)20-12-17(16(4)10-21(20)26-5)11-18(13-23)22(25)24-19-8-6-15(3)7-9-19/h6-12,14H,1-5H3,(H,24,25)/b18-11+
- InChI Key: GMYWIHFEONATAT-WOJGMQOQSA-N
- SMILES: C(NC1=CC=C(C)C=C1)(=O)/C(/C#N)=C/C1=CC(C(C)C)=C(OC)C=C1C
Computed Properties
- Exact Mass: 348.183778013g/mol
- Monoisotopic Mass: 348.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 552
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 568.0±50.0 °C(Predicted)
- pka: 11.26±0.70(Predicted)
(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18215594-0.05g |
1164497-52-2 | 90% | 0.05g |
$246.0 | 2023-09-19 |
(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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